Cas no 91442-24-9 (2-(2-biphenylyloxy)ethyl Acrylate)

• Product Name: 2-(2-biphenylyloxy)ethyl Acrylate
• CAS No: 91442-24-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 1963926
• PubChem ID: 23290047
• Update Time: 2025-05-23

2-(2-biphenylyloxy)ethyl Acrylate Chemical and Physical Properties

Names and Identifiers

• 2-(2-biphenylyloxy)ethyl Acrylate
• OPPEA
• 2-Propenoic acid 2-([1,1'-biphenyl]-2-yloxy)ethyl ester
• 2-([1,1′-Biphenyl]-2-yloxy)ethyl 2-propenoate (ACI)
• (o-Phenylphenoxy)ethyl acrylate
• 2-(2-Biphenyl)oxyethyl acrylate
• 2-(2-Phenylphenoxy)ethyl acrylate
• 2-([1,1′-Biphenyl]-2-yloxy)ethyl acrylate
• 2-(o-Phenylphenoxy)ethyl acrylate
• 2-(o-Phenylphenyloxy)ethyl acrylate
• 2-[(1,1′-Biphenyl)-2-yloxy]ethyl acrylate
• A 011
• A-L 4
• A-LEN
• AgiSyn 2871
• AgiSyn TM 2871
• Aronix M 106
• Aronix TO 1463
• EM 2105
• Etermer EM 2105
• FA 302A
• Fancryl FA 302A
• HRD 01
• Komerate A 011
• Konomer A 011
• M 106
• M 1142
• Miramer M 1142
• NK Ester A-L 4
• TM 2871
• TO 1463
• OPPEA2-([1，1'-Biphenyl]-2-yloxy)ethyl acrylate
• 2-(2-PHENYLPHENOXY)ETHYL PROP-2-ENOATE
• DTXSID601320423
• 2-{[1,1'-BIPHENYL]-2-YLOXY}ETHYL PROP-2-ENOATE
• 2-([1,1'-Biphenyl]-2-yloxy)ethylacrylate
• MFCD23105740
• DB-203504
• VAZQKPWSBFZARZ-UHFFFAOYSA-N
• E70363
• SCHEMBL534826
• 2-PHENYLPHENOXYETHYL ACRYLATE
• BS-49929
• 91442-24-9
• 2-([1,1/'-Biphenyl]-2-yloxy)ethyl acrylate
• o-phenylphenoxyethyl acrylate
• 2-Propenoic acid, 2-([1,1'-biphenyl]-2-yloxy)ethyl ester
• B6308
• 72009-86-0
• 2-([1,1'-Biphenyl]-2-yloxy)ethyl Acrylate (stabiliZed with MEHQ)
• 2-([1,1'-Biphenyl]-2-yloxy)ethyl acrylate

• Inchi： 1S/C17H16O3/c1-2-17(18)20-13-12-19-16-11-7-6-10-15(16)14-8-4-3-5-9-14/h2-11H,1,12-13H2
• InChI Key： VAZQKPWSBFZARZ-UHFFFAOYSA-N
• SMILES： O=C(C=C)OCCOC1C(C2C=CC=CC=2)=CC=CC=1

Computed Properties

• Exact Mass: 268.109944368g/mol
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-biphenylyloxy)ethyl Acrylate

Recent Advances in the Application of 2-(2-biphenylyloxy)ethyl Acrylate (CAS: 91442-24-9) in Chemical Biology and Pharmaceutical Research

2-(2-biphenylyloxy)ethyl acrylate (CAS: 91442-24-9) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its biphenyl and acrylate functional groups, serves as a key intermediate in the synthesis of various bioactive molecules and polymeric materials. Recent studies have explored its potential in drug delivery systems, biomaterial engineering, and as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its current and future applications.

One of the most notable applications of 2-(2-biphenylyloxy)ethyl acrylate is its role in the development of drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated its utility in creating pH-responsive polymeric nanoparticles. These nanoparticles, synthesized via free-radical polymerization using 2-(2-biphenylyloxy)ethyl acrylate as a monomer, exhibited excellent stability and controlled release properties under physiological conditions. The study highlighted the compound's ability to enhance the bioavailability of hydrophobic drugs, making it a promising candidate for targeted cancer therapy.

In addition to drug delivery, 2-(2-biphenylyloxy)ethyl acrylate has been investigated for its potential in biomaterial engineering. A recent publication in Biomaterials Science reported its use in the fabrication of biocompatible hydrogels for tissue engineering applications. The acrylate group enables cross-linking with other polymers, resulting in hydrogels with tunable mechanical properties and degradation rates. These hydrogels were shown to support cell adhesion and proliferation, suggesting their potential for use in regenerative medicine.

Another area of interest is the compound's role as a building block for novel therapeutic agents. Researchers have utilized 2-(2-biphenylyloxy)ethyl acrylate to synthesize small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2022 study in the European Journal of Medicinal Chemistry described the synthesis of a series of derivatives, with one compound showing potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammation. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Despite these promising applications, challenges remain in the large-scale production and optimization of 2-(2-biphenylyloxy)ethyl acrylate-based systems. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as well as on understanding the structure-activity relationships of its derivatives. Collaborative research between academia and industry is expected to drive further innovations in this field.

In conclusion, 2-(2-biphenylyloxy)ethyl acrylate (CAS: 91442-24-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug delivery, biomaterial engineering, and therapeutic agent development highlight its potential to address unmet medical needs. Continued research and development efforts are likely to uncover new opportunities for this compound, solidifying its role in advancing healthcare technologies.